Cas no 146096-82-4 (Ethanimidic acid, 2,2,2-trichloro-, 2-naphthalenylmethyl ester)

Ethanimidic acid, 2,2,2-trichloro-, 2-naphthalenylmethyl ester structure
146096-82-4 structure
Product Name:Ethanimidic acid, 2,2,2-trichloro-, 2-naphthalenylmethyl ester
CAS No:146096-82-4
MF:C13H10Cl3NO
MW:302.583600521088
CID:1316102
PubChem ID:21469228
Update Time:2025-04-20

Ethanimidic acid, 2,2,2-trichloro-, 2-naphthalenylmethyl ester Chemical and Physical Properties

Names and Identifiers

    • Ethanimidic acid, 2,2,2-trichloro-, 2-naphthalenylmethyl ester
    • 146096-82-4
    • 2-Naphthalenylmethyl 2,2,2-trichloroethanimidate
    • DB-423600
    • SCHEMBL8715744
    • Inchi: 1S/C13H10Cl3NO/c14-13(15,16)12(17)18-8-9-5-6-10-3-1-2-4-11(10)7-9/h1-7,17H,8H2
    • InChI Key: RNUOXBJHUVOLCN-UHFFFAOYSA-N
    • SMILES: ClC(C(=N)OCC1C=CC2C=CC=CC=2C=1)(Cl)Cl

Computed Properties

  • Exact Mass: 300.983
  • Monoisotopic Mass: 300.982797g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 33.1Ų

Experimental Properties

  • PSA: 33.08

Ethanimidic acid, 2,2,2-trichloro-, 2-naphthalenylmethyl ester Related Literature

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